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Compound of Interest

Compound Name: (1s,2r)-2-Methylcyclohexanamine

Cat. No.: B3430051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

(1s,2r)-2-Methylcyclohexanamine. Due to the limited availability of experimental data for this

specific stereoisomer, this document also includes data for the isomeric mixture of 2-

methylcyclohexylamine for comparative purposes. This guide is intended to be a valuable

resource for professionals in research and drug development, offering a structured presentation

of data, detailed experimental protocols, and a logical workflow for property determination.

Core Physical Properties
(1s,2r)-2-Methylcyclohexanamine is a chiral cycloalkylamine. Its physical properties are

influenced by its specific stereochemistry, which dictates the intermolecular forces and packing

efficiency. While extensive experimental data for the pure (1s,2r) enantiomer is not readily

available in the public domain, the properties of the cis/trans isomeric mixture provide a useful

benchmark.

Quantitative Data Summary
The following tables summarize the available quantitative data for 2-methylcyclohexylamine. It

is crucial to note that most experimental values have been reported for a mixture of cis and
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trans isomers. Where available, computed data for the specific (1S,2R) and (1R,2R)

stereoisomers are provided for theoretical reference.

Table 1: General and Computed Physical Properties

Property
Value (Mixture of
Isomers)

Value (Computed
for (1S,2R)-isomer)

Value (Computed
for (1R,2R)-isomer)

Molecular Formula C₇H₁₅N C₇H₁₅N C₇H₁₅N

Molecular Weight 113.20 g/mol 113.20 g/mol 113.20 g/mol

XLogP3 - 1.6 1.6

Hydrogen Bond Donor

Count
- 1 1

Hydrogen Bond

Acceptor Count
- 1 1

Rotatable Bond Count - 0 0

Table 2: Experimental Physical Properties

Property Value (Mixture of Isomers) Conditions

Boiling Point 149-150 °C[1] at 760 mmHg

Melting Point -33.00 °C[2]
Not specified for a specific

isomer

Density 0.856 g/mL at 25 °C

Refractive Index 1.4565[1] at 20 °C

Table 3: Solubility Profile
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Solvent Solubility Notes

Water Moderately soluble[2]

The presence of the amine

group allows for hydrogen

bonding with water.

Non-polar organic solvents

(e.g., hexane, toluene)
Soluble[2]

The hydrocarbon backbone

contributes to solubility in non-

polar environments.

Experimental Protocols
The following are detailed methodologies for the experimental determination of the key physical

properties of a liquid amine like (1s,2r)-2-Methylcyclohexanamine.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus:

Distillation flask

Condenser

Thermometer (calibrated)

Heating mantle or oil bath

Boiling chips

Procedure:

Place a small volume of the amine sample into the distillation flask, along with a few boiling

chips to ensure smooth boiling.
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Set up the distillation apparatus, ensuring the thermometer bulb is positioned just below the

side arm of the distillation flask to accurately measure the temperature of the vapor.

Begin heating the flask gently.

Record the temperature at which the liquid begins to boil and a steady stream of distillate is

collected. This temperature is the boiling point. The temperature should remain constant

during the distillation of a pure compound.

Determination of Density
Density is the mass per unit volume of a substance.

Apparatus:

Pycnometer (specific gravity bottle) of a known volume

Analytical balance

Procedure:

Clean and dry the pycnometer thoroughly and record its empty weight.

Fill the pycnometer with the amine sample, ensuring there are no air bubbles.

Place the pycnometer in a constant temperature bath (e.g., 25 °C) to allow the liquid to reach

thermal equilibrium.

Carefully remove any excess liquid from the capillary opening.

Weigh the filled pycnometer.

The density is calculated by dividing the mass of the sample (filled weight - empty weight) by

the known volume of the pycnometer.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.
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Apparatus:

Abbe refractometer

Constant temperature water bath

Light source (sodium lamp, 589 nm)

Procedure:

Calibrate the Abbe refractometer using a standard of known refractive index (e.g., distilled

water).

Ensure the prism surfaces are clean and dry.

Apply a few drops of the amine sample to the lower prism.

Close the prisms and allow the sample to spread into a thin film.

Circulate water from the constant temperature bath (e.g., 20 °C) through the refractometer to

maintain a constant temperature.

Adjust the instrument to bring the dividing line between the light and dark fields into the

crosshairs of the eyepiece.

Read the refractive index from the instrument's scale.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

Apparatus:

Test tubes

Vortex mixer

Graduated pipettes
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Procedure:

To a test tube, add a measured volume (e.g., 1 mL) of the solvent (e.g., water, hexane).

Add a small, measured amount of the amine sample (e.g., 0.1 mL) to the solvent.

Agitate the mixture vigorously using a vortex mixer for a set period.

Allow the mixture to stand and observe if a single, clear phase is formed (soluble), or if two

distinct layers or a cloudy suspension remains (insoluble or partially soluble).

The process can be repeated with increasing amounts of the amine to determine the

approximate solubility limit.

Experimental Workflow Visualization
The following diagram illustrates a logical workflow for the comprehensive determination of the

physical properties of a liquid amine such as (1s,2r)-2-Methylcyclohexanamine.
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Workflow for Physical Property Determination of a Liquid Amine

Sample Preparation & Purity Check

Physical Property Measurement

Data Analysis & Reporting

Obtain Amine Sample

Assess Purity (e.g., GC-MS, NMR)

Determine Boiling Point Measure Density Measure Refractive Index Test Solubility

Tabulate Quantitative Data

Generate Technical Report

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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